Cas no 484001-87-8 (Pyrrolidine, 2,2,5-trimethyl-3-phenyl-, (3R,5R)-rel-)

• Product Name: Pyrrolidine, 2,2,5-trimethyl-3-phenyl-, (3R,5R)-rel-
• CAS No: 484001-87-8
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 4001561
• PubChem ID: 11137917
• Update Time: 2025-04-22

Pyrrolidine, 2,2,5-trimethyl-3-phenyl-, (3R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2,2,5-trimethyl-3-phenyl-, (3R,5R)-rel-
• 484001-87-8
• (3R,5R)-2,2,5-Trimethyl-3-phenylpyrrolidine
• EN300-379612
• rac-(3R,5R)-2,2,5-trimethyl-3-phenylpyrrolidine
• Rel-(3R,5R)-2,2,5-trimethyl-3-phenylpyrrolidine

• Inchi： 1S/C13H19N/c1-10-9-12(13(2,3)14-10)11-7-5-4-6-8-11/h4-8,10,12,14H,9H2,1-3H3/t10-,12-/m1/s1
• InChI Key： FVDMLCGIOKMSRT-ZYHUDNBSSA-N
• SMILES： N1[C@H](C)C[C@H](C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 189.151749610Da
• Monoisotopic Mass: 189.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų